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Compound of Interest

Compound Name: Methyl chloroformate

Cat. No.: B043013 Get Quote

Methyl chloroformate is a highly versatile reagent in pharmaceutical development and

scientific research. However, its hazardous nature, including high flammability, acute toxicity,

and corrosivity, demands stringent safety protocols to ensure the well-being of laboratory

personnel and the integrity of research.[1][2] This guide provides essential, immediate safety

and logistical information, including detailed operational and disposal plans for the safe

handling of methyl chloroformate.

Immediate Safety Concerns
Methyl chloroformate is highly flammable, fatal if inhaled, causes severe skin burns and eye

damage, and is harmful if swallowed or in contact with skin.[1][2][3] It is also a lachrymator,

meaning it can cause tearing.[1][4] The vapor can form explosive mixtures with air, and it reacts

with water to produce poisonous hydrogen chloride gas.[5][6] Therefore, strict adherence to

safety protocols is paramount.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against methyl chloroformate
exposure. The following table summarizes the required PPE.
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Body Part
Personal Protective

Equipment
Specifications and Remarks

Eyes/Face
Chemical splash goggles and

a face shield

Must be worn at all times when

handling the chemical to

protect against splashes and

vapors.[1][4][7] Contact lenses

should not be worn.[7]

Skin
Appropriate protective gloves

(solvent-resistant)

Rubber gloves may not offer

complete protection.[4] Consult

with safety equipment

suppliers for the most

protective material.[7]

Chemical apron and protective

clothing

To prevent skin exposure.[4]

Flame-retardant and antistatic

protective clothing is

recommended.[3] Safety

shoes are also advised.[1]

Respiratory A NIOSH-approved respirator

Required when ventilation is

inadequate.[1] A respiratory

protection program that meets

OSHA's 29 CFR 1910.134 and

ANSI Z88.2 requirements or

European Standard EN 149

must be followed.[4] For spills

or emergencies, a self-

contained breathing apparatus

(SCBA) is necessary.[6][8]

Operational Plan for Handling Methyl Chloroformate
A systematic approach to handling methyl chloroformate, from receipt to use, is critical for

safety.

1. Receiving and Storage:
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Upon receipt, inspect the container for any damage or leaks.

Store in a tightly closed, original container in a cool, dry, well-ventilated, and fireproof area.[1]

[3][4][5]

The storage temperature should be between 2°C and 8°C in an explosion-proof refrigerator.

[1]

Store away from incompatible materials such as strong acids, strong bases, alcohols, alkali

metals, ethers, and oxidizing agents.[1][5]

Prohibit smoking and open flames in storage areas.[5]

Ensure proper grounding and bonding of metal containers to prevent static discharge.[5]

2. Handling and Use:

All handling should be conducted in a well-ventilated area, preferably within a chemical fume

hood.[1][3]

Use only non-sparking tools and explosion-proof equipment.[1]

Ensure emergency eyewash fountains and safety showers are immediately accessible.[1][5]

Wear the complete set of recommended PPE.

Avoid breathing vapors, mist, or gas.[1][3]

Do not eat, drink, or smoke in the handling area.[1][5]

Wash hands thoroughly after handling.[1]

3. Emergency Procedures:

Spills:

Evacuate all non-essential personnel from the area.[5]

Remove all sources of ignition.[5]
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Wear a full-body protective suit with a self-contained breathing apparatus.[9]

Contain the spill using inert materials like vermiculite, dry sand, or earth.[5] Do not use

combustible materials.

Collect the absorbed material into a suitable, sealed container for disposal.[5]

Ventilate the area and wash the spill site after cleanup is complete.[5]

Fire:

Use dry chemical, CO2, or alcohol-resistant foam extinguishers.[5][7] Do not use water, as

it reacts with methyl chloroformate to produce poisonous gas.[5]

Fire may produce poisonous gases, including hydrogen chloride and phosgene.[5][7]

Containers may explode in a fire; cool them with a water spray from a safe distance.[5][7]

First Aid:

Inhalation: Move the victim to fresh air immediately. If not breathing, give artificial

respiration. Seek immediate medical attention.[1]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek immediate medical attention.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek

immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. If the victim is conscious, give them a cupful of water.

Seek immediate medical attention.[4]

Disposal Plan
Proper disposal of methyl chloroformate and its contaminated waste is crucial to prevent

environmental harm.

1. Waste Collection:
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Collect all waste, including unused product and contaminated materials (e.g., absorbents,

gloves), in a designated, properly labeled, and sealed container.[5]

Do not mix with other waste.[2]

2. Disposal Procedure:

Dispose of the waste through an approved hazardous waste disposal plant.[3]

All disposal activities must comply with local, state, and federal regulations.

Handle uncleaned containers as you would the product itself.[2]

Workflow for Safe Handling of Methyl Chloroformate
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Caption: A logical workflow for the safe handling of methyl chloroformate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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